Cas no 89033-43-2 (1,3,4-Thiadiazole-2-carboxylic acid, 5-(methylamino)-)

• Product Name: 1,3,4-Thiadiazole-2-carboxylic acid, 5-(methylamino)-
• CAS No: 89033-43-2
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 710873
• PubChem ID: 45123421
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2-carboxylic acid, 5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxylic acid, 5-(methylamino)-
• 5-(methylamino)-1,3,4-thiadiazole-2-carboxylic acid
• 5-(methylamino)-1,3,4-thiadiazole-2-carboxylicacid
• 89033-43-2
• DTXSID30669447

• Inchi： 1S/C4H5N3O2S/c1-5-4-7-6-2(10-4)3(8)9/h1H3,(H,5,7)(H,8,9)
• InChI Key： RJDIQLVYJQQWQR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1NC

Computed Properties

• Exact Mass: 159.01
• Monoisotopic Mass: 159.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5